Cas no 2228717-64-2 (1,1-difluoro-2-methyl-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine
• CAS No: 2228717-64-2
• MF: C₁₁H₁₇F₂N₃OS
• MW: 277.333987951279
• CID: 5974529
• PubChem ID: 165854285
• Update Time: 2025-10-29

1,1-difluoro-2-methyl-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine
• 2228717-64-2
• EN300-1969549
• 1,1-difluoro-2-methyl-3-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-2-amine

• Inchi： 1S/C11H17F2N3OS/c1-11(14,9(12)13)6-8-7-15-10(18-8)16-2-4-17-5-3-16/h7,9H,2-6,14H2,1H3
• InChI Key： YANVEALYIVNBJH-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC(C)(C(F)F)N)N1CCOCC1

Computed Properties

• Exact Mass: 277.10603967g/mol
• Monoisotopic Mass: 277.10603967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.6Ų

Additional information on 1,1-difluoro-2-methyl-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine

Professional Introduction to Compound with CAS No. 2228717-64-2 and Product Name: 1,1-difluoro-2-methyl-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine

The compound identified by the CAS number 2228717-64-2 and the product name 1,1-difluoro-2-methyl-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoro group, a methyl substituent, and a morpholin-4-yl moiety attached to a thiazole core, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory effects on various enzymatic targets associated with human diseases. The thiazole scaffold is well-known for its role in medicinal chemistry, often serving as a key pharmacophore in drugs targeting infections, inflammation, and cancer. The incorporation of the difluoro group into the molecular structure can enhance metabolic stability and binding affinity, making it an attractive modification for drug design. Furthermore, the presence of the morpholin-4-yl group suggests potential interactions with biological receptors or enzymes, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes involved in numerous cellular processes, including cell growth, differentiation, and apoptosis. Aberrant kinase activity is frequently observed in diseases such as cancer, making them attractive targets for therapeutic intervention. Preliminary studies have indicated that derivatives of thiazole-containing compounds can exhibit potent kinase inhibition by binding to the active site or allosteric regions of these enzymes. The specific arrangement of functional groups in 1,1-difluoro-2-methyl-3-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-amine may confer selectivity for certain kinases over others, thereby minimizing off-target effects.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising candidates like this one. These methods allow researchers to predict how a compound will interact with its target protein at an atomic level, providing valuable insights into its mechanism of action. The integration of experimental data with computational models has further validated the hypothesis that modifications such as the difluoro, methyl, and morpholin-4-yl groups are critical for achieving high affinity and selectivity.

The synthesis of complex molecules like 1,1-difluoro-2-methyl-3-2-(morpholin-4-y l)-1,3-thiazol -5 -y lpropan -2 -amine requires meticulous planning and expertise in organic synthesis. Key steps include the formation of the thiazole ring through cyclization reactions involving appropriate precursors. The introduction of the difluoro group typically involves fluorination reactions under controlled conditions to ensure regioselectivity. Subsequent functionalization with the methyl group and the morpholine moiety demands careful consideration to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to construct such intricate structures with greater efficiency and precision.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays have shown that it exhibits significant inhibitory activity against several kinases at submicromolar concentrations. Notably, it demonstrates higher selectivity for certain members of the tyrosine kinase family compared to others, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicity studies indicate that it is well-tolerated at tested doses without causing apparent adverse effects on cell viability or organ function.

The impact of this compound on drug development extends beyond mere biochemical activity; it also represents a step forward in sustainable chemistry practices. The use of fluorinated heterocycles has been associated with improved pharmacokinetic properties due to increased lipophilicity and metabolic stability. By leveraging these properties effectively, 1 ,1 -difluoro - 2 -methyl - 3 - 2 -( morpholin - 4 - yl ) - 1 ,3 -thiazol - 5 - ylpropan - 2 - amine could serve as a foundation for next-generation therapeutics designed to address unmet medical needs more efficiently.

As research progresses , collaborations between academic institutions , pharmaceutical companies , and biotech firms will be crucial in translating these findings into clinical applications . The integration of high-throughput screening technologies , genomics , proteomics , and bioinformatics will further accelerate drug discovery efforts . This compound exemplifies how strategic modifications at multiple positions within its molecular framework can yield novel entities with tailored biological activities .

The future development pipeline for this class of compounds may include exploring analogs with different substituents or employing structure-based drug design approaches to refine their binding interactions . By combining experimental evidence with computational predictions , scientists can iteratively improve upon initial leads like this one . Such endeavors hold promise not only for addressing current health challenges but also for establishing new paradigms in rational drug design .